2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid
Overview
Description
2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid is a synthetic compound that belongs to the class of heterocyclic organic compounds. It is a carboxylic acid derivative that contains a thiophene ring and two fluorine atoms attached to a carbon atom. This compound has gained significant attention in scientific research due to its potential applications in the pharmaceutical and agrochemical industries.
Mechanism of Action
The exact mechanism of action of 2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid is not fully understood. However, it is believed to act by inhibiting various enzymes and proteins involved in the growth and proliferation of cancer cells. It has also been found to modulate the immune system and reduce inflammation.
Biochemical and physiological effects:
Studies have shown that 2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid can induce apoptosis (programmed cell death) in cancer cells. It has also been found to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In addition, it has been shown to have a positive effect on cognitive function and memory.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid in lab experiments is its high potency and specificity. It is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using this compound is its potential toxicity, which may require special handling and safety precautions.
Future Directions
There are several potential future directions for research on 2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid. One area of interest is its potential use in combination therapy with other anticancer drugs. Another area of research is exploring its potential use in the treatment of other diseases such as autoimmune disorders and neurological disorders. Additionally, further studies are needed to better understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid involves several steps. The first step involves the reaction of 2-methylthiophene with formaldehyde and hydrochloric acid to form 2-formyl-4-methylthiophene. This intermediate is then reacted with difluoromethyl magnesium bromide to form the desired compound.
Scientific Research Applications
2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid has been extensively studied for its potential applications in the pharmaceutical industry. It has been found to exhibit antitumor, anti-inflammatory, and antibacterial activities. It has also been investigated for its potential use in the treatment of Alzheimer's disease.
properties
IUPAC Name |
2-(difluoromethyl)-4-methylthiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2O2S/c1-3-2-12-5(6(8)9)4(3)7(10)11/h2,6H,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMJQGTINSNLZJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1C(=O)O)C(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Difluoromethyl)-4-methylthiophene-3-carboxylic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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